Cas no 827614-27-7 (7-(4-Fluorophenyl)-3H,4H-thieno-3,2-dpyrimidin-4-one)

• Product Name: 7-(4-Fluorophenyl)-3H,4H-thieno-3,2-dpyrimidin-4-one
• CAS No: 827614-27-7
• MF: C₁₂H₇FN₂OS
• MW: 246.260184526443
• CID: 4659686
• Update Time: 2025-05-24

7-(4-Fluorophenyl)-3H,4H-thieno-3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-Fluorophenyl)-3H,4H-thieno-[3,2-d]pyrimidin-4-one
• 7-(4-fluorophenyl)-1H-thieno[3,2-d]pyrimidin-4-one
• 7-(4-Fluorophenyl)-3H,4H-thieno-3,2-dpyrimidin-4-one

• Inchi： 1S/C12H7FN2OS/c13-8-3-1-7(2-4-8)9-5-17-11-10(9)14-6-15-12(11)16/h1-6H,(H,14,15,16)
• InChI Key： FCWQPDHLEHUWSF-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2SC=C(C3=CC=C(F)C=C3)C=2N=1

Additional information on 7-(4-Fluorophenyl)-3H,4H-thieno-3,2-dpyrimidin-4-one

7-(4-Fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one: A Comprehensive Overview

The compound 7-(4-Fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, identified by the CAS number 827614-27-7, is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thienopyrimidones, which are known for their potential applications in drug discovery and development. The integration of a fluorophenyl group into its structure introduces intriguing electronic and steric properties, making it a promising candidate for various biological assays.

Recent studies have highlighted the importance of thienopyrimidones as scaffolds for designing bioactive molecules. The thieno[3,2-d]pyrimidine core is particularly appealing due to its ability to mimic certain natural product motifs and interact with biological targets such as kinases and proteases. The presence of the fluorophenyl substituent further enhances the compound's pharmacokinetic profile by improving its lipophilicity and stability.

In terms of synthesis, the construction of 7-(4-Fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one involves a multi-step process that typically begins with the preparation of the pyrimidine ring system. The introduction of the thienyl group is often achieved through cyclization reactions, while the fluorophenyl moiety is incorporated via nucleophilic aromatic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and excellent stereocontrol, ensuring the scalability of the synthesis.

The biological evaluation of this compound has revealed its potential as an inhibitor of several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that it exhibits moderate inhibitory activity against certain protein kinases, which are key players in cell signaling pathways. Additionally, its ability to modulate ion channels suggests its potential role in treating conditions like epilepsy and chronic pain.

The structural versatility of 7-(4-Fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one has also made it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying the substituents on the fluorophenyl ring or altering the thienopyrimidine core, researchers can fine-tune the compound's properties to enhance its potency and selectivity. This approach has led to the discovery of several analogs with improved pharmacological profiles.

In conclusion, CAS No. 827614-27-7, or 7-(4-Fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, represents a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. With ongoing research into its biological activities and potential applications, this compound continues to be a focal point in both academic and industrial settings.